Cas no 2229416-75-3 (methyl2-(quinolin-7-yl)propan-2-ylamine)

• Product Name: methyl2-(quinolin-7-yl)propan-2-ylamine
• CAS No: 2229416-75-3
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6100393
• PubChem ID: 165609040
• Update Time: 2025-10-31

methyl2-(quinolin-7-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(quinolin-7-yl)propan-2-ylamine
• 2229416-75-3
• methyl[2-(quinolin-7-yl)propan-2-yl]amine
• EN300-1758752

• Inchi： 1S/C13H16N2/c1-13(2,14-3)11-7-6-10-5-4-8-15-12(10)9-11/h4-9,14H,1-3H3
• InChI Key： GXRYWSNSSJPBQR-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl2-(quinolin-7-yl)propan-2-ylamine

Introduction to Methyl 2-(quinolin-7-yl)propan-2-ylamine (CAS No. 2229416-75-3)

Methyl 2-(quinolin-7-yl)propan-2-ylamine, a compound with the chemical identifier CAS No. 2229416-75-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a quinoline moiety and an amine functional group in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

The molecular structure of Methyl 2-(quinolin-7-yl)propan-2-ylamine consists of a propyl chain linked to a quinoline ring system at the 7-position, with a methyl group attached to the nitrogen atom of the quinoline ring. This configuration not only contributes to its complex reactivity but also opens up numerous possibilities for derivatization and functionalization. The compound's solubility profile and stability under various conditions are critical factors that influence its suitability for different applications, particularly in synthetic chemistry and biological assays.

In recent years, there has been a growing interest in quinoline derivatives due to their diverse biological activities. Quinoline-based compounds have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of an amine group in Methyl 2-(quinolin-7-yl)propan-2-ylamine enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors. This has led to its investigation as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of Methyl 2-(quinolin-7-yl)propan-2-ylamine is its role in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple positions, making it an invaluable building block in organic synthesis. Researchers have leveraged this compound to develop novel intermediates that exhibit enhanced pharmacological properties. For instance, derivatives of this molecule have shown promise in preclinical studies as inhibitors of specific kinases involved in cancer progression.

The synthesis of Methyl 2-(quinolin-7-yl)propan-2-ylamine involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of the quinoline ring followed by the introduction of the propyl and methyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies underscore the importance of Methyl 2-(quinolin-7-yl)propan-2-ylamine as a key intermediate in pharmaceutical manufacturing.

Recent studies have also explored the pharmacokinetic properties of Methyl 2-(quinolin-7-yl)propan-2-ylamine, providing insights into its absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for understanding how the compound behaves within the body and for optimizing its formulation. Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and repeated dosing regimens.

The potential applications of Methyl 2-(quinolin-7-yl)propan-2-ylamine extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in agrochemicals and specialty chemicals. For example, derivatives of this compound have been investigated for their herbicidal and fungicidal activities, offering new solutions for crop protection.

As research continues to uncover new applications for Methyl 2-(quinolin-7-yloxy)propananamine (CAS No. 2229416753), its importance in the chemical and pharmaceutical industries is likely to grow. The development of innovative synthetic methods and the exploration of novel derivatives will further enhance its utility. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, Methyl 2-(quinolin-yloxy)propananamine stands out as a versatile and promising compound with significant potential in various fields. Its unique structural features, coupled with its favorable pharmacokinetic properties, make it an invaluable asset in drug discovery and development. As our understanding of its chemistry and biology evolves, so too will its applications, shaping the future of medicinal chemistry and beyond.